Cas no 54962-86-6 (3,4-dichloro-N-(propan-2-yl)aniline)

• Product Name: 3,4-dichloro-N-(propan-2-yl)aniline
• CAS No: 54962-86-6
• MF: C₉H₁₁Cl₂N
• MW: 204.096340417862
• CID: 1591218
• PubChem ID: 13803017
• Update Time: 2025-10-24

3,4-dichloro-N-(propan-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3,4-dichloro-N-(1-methylethyl)-
• G35211
• N-isopropyl-3,4-dichloroaniline
• SCHEMBL633387
• AKOS000237700
• EN300-62092
• Z267194630
• (3,4-Dichloro-phenyl)-isopropyl-amine
• 54962-86-6
• SB78247
• 3,4-dichloro-N-(propan-2-yl)aniline
• CS-0252952
• APRDBMFEPXNCSK-UHFFFAOYSA-N
• 3,4-Dichloro-N-isopropylaniline
• 3,4-dichloro-N-propan-2-ylaniline

• MDL： MFCD11143457
• Inchi： 1S/C9H11Cl2N/c1-6(2)12-7-3-4-8(10)9(11)5-7/h3-6,12H,1-2H3
• InChI Key： APRDBMFEPXNCSK-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC(C)C)Cl

Computed Properties

• Exact Mass: 203.02703
• Monoisotopic Mass: 203.0268547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3,4-dichloro-N-(propan-2-yl)aniline

3,4-Dichloro-N-(propan-2-yl)aniline (CAS 54962-86-6): A Comprehensive Technical Overview

3,4-Dichloro-N-(propan-2-yl)aniline (CAS 54962-86-6) is an important chlorinated aniline derivative with significant applications in various industrial and research fields. This organic compound features a molecular structure consisting of an aniline core substituted with two chlorine atoms at the 3 and 4 positions, along with an isopropyl group attached to the nitrogen atom. The compound's unique structural characteristics contribute to its chemical properties and make it valuable for multiple applications.

The growing interest in specialty chemicals and fine chemical intermediates has brought attention to compounds like 3,4-dichloro-N-isopropylaniline. Recent trends in chemical research emphasize the importance of such intermediates in developing advanced materials and pharmaceutical precursors. The compound's molecular weight of 218.11 g/mol and its specific physical properties make it suitable for various synthetic applications.

From a chemical perspective, 3,4-dichloro-N-(propan-2-yl)aniline demonstrates interesting reactivity patterns due to the electron-withdrawing effects of the chlorine substituents. These characteristics make it particularly useful in organic synthesis, where it serves as a building block for more complex molecules. Researchers frequently search for information about its synthetic applications, reactivity with other compounds, and potential uses in material science.

The compound's stability and solubility properties have made it subject of numerous studies. Its solubility in organic solvents and moderate melting point range make it practical for laboratory use and industrial applications. Current research focuses on optimizing synthesis methods for 3,4-dichloro-N-(propan-2-yl)aniline to improve yield and purity, which are common concerns among chemical professionals searching for this compound.

In industrial applications, 3,4-dichloro-N-isopropylaniline finds use as an intermediate in the production of various specialty chemicals. The agrochemical sector shows particular interest in derivatives of this compound for developing new formulations. Recent patent literature reveals innovative applications of similar chlorinated aniline derivatives in creating advanced materials with specific properties.

The global market for fine chemical intermediates like 3,4-dichloro-N-(propan-2-yl)aniline continues to expand, driven by demand from multiple industries. Manufacturers and suppliers frequently update their product specifications to meet evolving industry standards and regulatory requirements. Quality control parameters for this compound typically include purity assessment, impurity profiling, and stability testing.

From an environmental and safety perspective, proper handling procedures for 3,4-dichloro-N-isopropylaniline are essential. While not classified as hazardous under standard regulations, appropriate laboratory practices should be followed when working with this chemical. Material safety data sheets provide detailed information about storage conditions and compatibility with other substances.

Analytical characterization of 3,4-dichloro-N-(propan-2-yl)aniline typically involves techniques such as HPLC analysis, GC-MS, and NMR spectroscopy. These methods allow for precise identification and quantification of the compound, which is crucial for research and quality assurance purposes. Recent advancements in analytical technology have improved the detection limits and accuracy for such analyses.

The future outlook for 3,4-dichloro-N-isopropylaniline appears promising, with potential applications emerging in new technological areas. Researchers are investigating its use in advanced material synthesis and as a precursor for innovative chemical products. The compound's versatility ensures continued interest from both academic and industrial circles.

For researchers and professionals seeking high-purity 3,4-dichloro-N-(propan-2-yl)aniline, several commercial sources offer the compound in various quantities and purity grades. Technical specifications typically include information about appearance, melting point, solubility characteristics, and packaging options. Regular updates to synthesis protocols continue to improve the accessibility of this valuable chemical intermediate.

In conclusion, 3,4-dichloro-N-(propan-2-yl)aniline (CAS 54962-86-6) represents an important member of the chlorinated aniline derivatives family with diverse applications. Its chemical properties, synthetic utility, and industrial relevance make it a compound of ongoing interest in multiple scientific and technological fields. As research progresses, new applications for this versatile intermediate are likely to emerge, further solidifying its position in the specialty chemicals market.